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Compound of Interest

Compound Name: Scandium chloride
CAS No.: 17775-46-1
Cat. No.: B1249158
Get Quote
. J

This document provides critical safety protocols and logistical information for researchers,
scientists, and drug development professionals working with Scandium chloride (ScCls). The
following guidelines are designed to ensure safe handling, storage, and disposal, minimizing
risks of exposure and environmental contamination.

Quantitative Safety Data Summary

The following table summarizes the essential safety measures, personal protective equipment,
and emergency procedures for handling Scandium chloride.
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Aspect Guideline Details

Always wear approved safety
) glasses with side shields,
Exposure Controls & PPE Eye/Face Protection
safety goggles, or a face

shield.[1]

Chemical-resistant gloves are
Skin Protection required.[1][2] Long-sleeved

clothing should be worn.[3]

If ventilation is inadequate or
) ) dust is generated, a NIOSH-
Respiratory Protection
approved N95 dust mask or

respirator should be worn.[1][4]

Handle in a well-ventilated
area, preferably within an
Engineering Controls efficient fume hood to minimize

dust and vapor exposure.[1][2]

[5]

Immediately flush eyes with
copious amounts of water for
at least 15 minutes, including
under the eyelids.[1][3][6] Seek

immediate medical attention.

[1]

First Aid Measures Eye Contact

Wash the affected area with
plenty of soap and water.[6]
Remove contaminated
clothing.[1][6] If irritation

Skin Contact

occurs or persists, seek

medical advice.[1][7]

Inhalation Move the victim to fresh air.[1]
[6] If breathing is difficult,
provide artificial respiration.[6]

Seek immediate medical
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assistance if respiratory

problems occur.[1]

Ingestion

Rinse mouth with water.[2][3]
Do NOT induce vomiting.[2]

Give water to drink only if the
person is conscious.[1] Seek

immediate medical attention.

[1]

Handling & Storage

Handling

Avoid generating dust.[1][7] Do
not breathe dust.[6] Avoid
contact with skin and eyes.[6]
[8] Use in a well-ventilated
area and keep containers

tightly closed when not in use.

[6]L7]

Storage

Store in a tightly sealed
container in a cool, dry, and
well-ventilated area.[1][5][9]
Scandium chloride is
hygroscopic and should be
protected from moisture.[1][3]
[5][10] Store away from
incompatible materials like

strong oxidizing agents.[5][6]

Accidental Release

Spill Cleanup

For small spills, avoid raising
dust by mixing with inert
material like sand or
vermiculite before sweeping
up.[1] Use dry clean-up
procedures; do not use air
hoses.[7] For large spills,
evacuate the area and ensure

adequate ventilation.[11]

Environmental

Prevent spillage from entering

drains or waterways.[1][7]
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Dispose of contents and
containers in accordance with
Disposal Waste Disposal local, state, and federal
regulations at an approved
waste disposal plant.[1][6]

Detailed Protocol for Safe Handling of Scandium
Chloride

This protocol outlines the step-by-step procedure for safely using Scandium chloride in a
laboratory setting.

1. Preparation and Pre-Handling Check:

o Step 1.1: Confirm that the safety shower and eyewash station are accessible and
operational.

o Step 1.2: Don all required Personal Protective Equipment (PPE) as specified in the table
above: safety goggles, chemical-resistant gloves, and a lab coat. If working outside a fume
hood, a respirator is necessary.[1][4]

o Step 1.3: Ensure the chemical fume hood is functioning correctly.

o Step 1.4: Prepare all necessary equipment (spatulas, weigh boats, glassware) and have
waste containers properly labeled and accessible.

2. Handling and Experimental Procedure:

e Step 2.1: Conduct all manipulations of Scandium chloride powder inside a certified
chemical fume hood to control dust.[1][5]

e Step 2.2: Since the material is hygroscopic, handle it quickly and efficiently to minimize
exposure to air.[1][10] Store in a desiccator when not in immediate use.[10]

o Step 2.3: Use a spatula to carefully transfer the powder. Avoid any actions that could
generate dust, such as dropping or vigorous shaking.[1][7]

o Step 2.4: Keep the container tightly closed when not in use.[5][6]

3. Post-Handling and Cleanup:

o Step 3.1: Decontaminate all equipment used.
o Step 3.2: Carefully wipe down the work surface within the fume hood.
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» Step 3.3: Dispose of any contaminated disposable materials (e.g., weigh boats, gloves) in
the designated hazardous waste container.
e Step 3.4: Remove PPE in the correct order to avoid cross-contamination. Wash hands

thoroughly with soap and water after handling is complete.[2]

Operational Workflow and Emergency Plan

The following diagram illustrates the logical workflow for handling Scandium chloride and the

appropriate response to accidental exposure.

hemical Handing  |q________ tion
in fume L Accidental Spill —
inimi eration 7
Personal Exposure Acion - Skin
- Eyes:
- Inhalation:

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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